Ethyl 5-bromopentanimidate

• IUPAC Name: ethyl 5-bromopentanimidate
• InChI: InChI=1S/C7H14BrNO/c1-2-10-7(9)5-3-4-6-8/h9H,2-6H2,1H3
• InChI Key: CSSWJAKGERAKPW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=N)CCCCBr
• Molecular Formula: C7H14BrNO
• DSSTOX Substance ID: DTXSID20607479
• Molecular Weight: 208.10 g/mol
• CAS No.: 792861-69-9

Description

Ethyl 5-bromopentanimidate is a chemical compound that has gained significant attention in the field of organic chemistry due to its unique and versatile properties. It is also known as Ethyl 5-bromopentanoate, Ethyl 5-bromovalerate, Valeric acid, 5-bromo-, ethyl ester, Ethyl ω-bromovalerate, and 5-Bromovaleric acid, ethyl ester.

Molecular Structure Analysis

The molecular formula of this compound is C7H13BrO2. The molecular weight is 209.081. The IUPAC Standard InChI is InChI=1S/C7H13BrO2/c1-2-10-7(9)5-3-4-6-8/h2-6H2,1H3.

Scientific Research Applications

Synthesis of Novel Chemotypes

Ethyl 5-bromopentanimidate has been utilized in the synthesis of novel chemical structures, such as cyclopentane and cyclohexane rings, with significant implications for pharmacological research. The use of this compound allows for the highly enantioselective and high-yielding synthesis of these structures, which are of pharmacological relevance (McDaniel et al., 2020).

Antimicrobial Activity

Research on derivatives of this compound has shown promising antimicrobial activities. For instance, the synthesis of novel triazole fused with benzothiazoles derivatives exhibited significant antibacterial activity against various microorganisms, highlighting the potential of this compound derivatives in developing new antimicrobial agents (Bhagat et al., 2012).

Catalysis

This compound and its derivatives have been explored for their catalytic applications, particularly in metal-organic frameworks (MOFs). Research demonstrates that substituting ethyl, bromo, chloro, and fluoro groups on the porphyrin unit of Zr-MOFs can significantly affect catalytic performance, offering a pathway to tailor the chemical environment for enhanced catalysis (Huang et al., 2017).

Anti-Herpes Agent

Compounds derived from this compound, such as (E)-5-(2-Bromovinyl)-2'-deoxyuridine, have shown potent inhibitory effects on the replication of herpes simplex virus type 1, offering a potential avenue for anti-herpes medications (Clercq et al., 1979).

Alternative to Methyl Bromide

In the search for alternatives to methyl bromide for postharvest pest control in agriculture, this compound derivatives have been evaluated for their efficacy and impact on fruit quality, demonstrating potential as a viable alternative for pest management in the agriculture sector (Pupin et al., 2013).